Cas no 1803648-37-4 (3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1803648-37-4
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930627
• Update Time: 2025-06-26

3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-7(10)3-1-5(17-8(11,12)13)6(15)4(2-14)16-3/h1,7H,2,14-15H2
• InChI Key： FMEBYVXXXRXRKI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CN)=N1)N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine

Introduction to 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803648-37-4)

3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1803648-37-4, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly its dual amine functionalities and the presence of both difluoromethyl and trifluoromethoxy substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular framework of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine is characterized by a pyridine core that is functionalized at multiple positions. The presence of two amino groups at the 2- and 3-position, along with an aminomethyl group at the 2-position, provides multiple sites for chemical modification and interaction with biological targets. This structural complexity not only enhances the compound's potential as a pharmacophore but also opens up avenues for derivatization to develop novel therapeutic agents.

The difluoromethyl group at the 6-position and the trifluoromethoxy group at the 4-position introduce halogen atoms that are known to influence metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. In recent years, compounds containing such fluorinated substituents have been extensively studied due to their ability to modulate bioactivity and improve drug-like properties. The incorporation of these groups can lead to enhanced binding to biological receptors, reduced susceptibility to enzymatic degradation, and improved oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that pyridine derivatives with similar structural motifs exhibit potential in various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The dual amine functionalities in 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine suggest its utility as a building block for designing molecules that can interact with multiple targets or exhibit allosteric modulation.

In the context of drug discovery, the synthesis of this compound represents a significant achievement in medicinal chemistry. The introduction of fluorinated groups into the pyridine core not only enhances its chemical diversity but also aligns it with the growing trend of developing fluorinated drug candidates. These compounds often demonstrate improved pharmacological profiles compared to their non-fluorinated counterparts, making them attractive for further development.

The aminomethyl group at the 2-position provides an additional handle for further functionalization, allowing chemists to explore various derivatization strategies. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic properties. For instance, linking this compound to other pharmacophores or appending functional groups can lead to novel scaffolds with enhanced therapeutic potential.

Current research in the field of heterocyclic chemistry highlights the importance of understanding how structural modifications influence biological activity. The case of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine exemplifies how strategic placement of functional groups can lead to compounds with tailored properties. This underscores the need for interdisciplinary approaches that combine synthetic organic chemistry, computational modeling, and biological testing.

The study of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine also contributes to our understanding of how fluorinated pyridines behave in biological systems. Fluoro-pyridines are known for their ability to enhance metabolic stability and binding affinity, making them valuable in drug design. By examining the interactions of this compound with biological targets, researchers can gain insights into how fluorination affects molecular recognition processes.

Moreover, the dual amine functionalities present in this molecule offer opportunities for covalent bonding strategies that could improve drug delivery systems or enhance target engagement. Such modifications are increasingly important in modern drug development, where targeted therapies and prolonged action are highly sought after.

The future prospects for 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine are vast, particularly as new synthetic methodologies continue to emerge. Advances in flow chemistry and automated synthesis have made it possible to produce complex molecules more efficiently, reducing costs and timelines in drug discovery programs. This compound serves as a testament to the power of modern synthetic techniques in creating novel chemical entities with therapeutic potential.

In conclusion,3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803648-37-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing new drugs across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow further, driving innovation in drug discovery and development.